Methyl (4-methyl-2-oxo-2H-chromen-7-yl) oxalate
Overview
Description
“Methyl (4-methyl-2-oxo-2H-chromen-7-yl) oxalate” is a chemical compound with the CAS Number: 1643616-33-4 . It has a molecular weight of 262.22 and is typically stored at room temperature . The compound is usually in the form of a powder .
Synthesis Analysis
The synthesis of this compound or its derivatives often involves reactions with organic halides . For example, a number of new [(4-methyl-2-oxo-2H-chromen-7-yl)amino]methylcoumarins were synthesized through the reaction of 7-amino-4-methylcoumarin with a number of organic halides .Molecular Structure Analysis
The InChI code for this compound is 1S/C13H10O6/c1-7-5-11(14)19-10-6-8(3-4-9(7)10)18-13(16)12(15)17-2/h3-6H,1-2H3 . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . It has a molecular weight of 262.22 .Scientific Research Applications
Synthesis and Derivatives
Synthesis of Thiazolidin-4-ones and Schiff’s Bases : A study discusses the synthesis of various compounds starting from a methyl ester closely related to Methyl (4-methyl-2-oxo-2H-chromen-7-yl) oxalate. These compounds were prepared for screening their antibacterial activity (Čačić et al., 2009).
Novel Triazole Derivatives Synthesis : Another research focused on the synthesis of novel triazole derivatives using a similar key starting material. These derivatives have diverse biological applications (Mottaghinejad & Alibakhshi, 2018).
Crystal Structure Analysis : A study investigated the crystal structure of a compound closely related to the target compound, providing insights into its molecular structure (Manolov et al., 2008).
Antimicrobial and Antibacterial Activity
Antimicrobial Activity of Coumarin Derivatives : Research on the synthesis of new coumarin derivatives, including those structurally similar to this compound, showed significant inhibitory activity against bacterial strains, suggesting potential as antimicrobial agents (Al-Rifai et al., 2011).
Antibacterial Effects of 4-hydroxy-chromen-2-one Derivatives : A paper reported the synthesis of derivatives of 4-hydroxy-chromen-2-one, a structure related to the target compound, and their high level of antibacterial activity (Behrami & Dobroshi, 2019).
Miscellaneous Applications
Detection of Cr3+ in Living Cells : A study synthesized a probe from a derivative of this compound for detecting Cr3+ ions in living cells (Mani et al., 2018).
Anti-proliferative Activity Against Cancer Cells : Another research synthesized bis-chromenone derivatives and evaluated their anti-cancer activity, providing a foundation for future cancer treatment research (Venkateswararao et al., 2014).
Safety and Hazards
This compound has been classified with the GHS07 pictogram and carries the signal word "Warning" . Hazard statements associated with this compound include H302, H315, H319, and H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Future Directions
properties
IUPAC Name |
1-O-methyl 2-O-(4-methyl-2-oxochromen-7-yl) oxalate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10O6/c1-7-5-11(14)19-10-6-8(3-4-9(7)10)18-13(16)12(15)17-2/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNBPWQZBKMMJDL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2)OC(=O)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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